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A Comparative Guide to CPU Models in the
GEM-5 Simulator

For researchers and scientists venturing into computer architecture simulation, the choice of a
CPU model within the GEM-5 framework is a critical decision that directly impacts the trade-off
between simulation speed and accuracy. This guide provides an objective comparison of the
primary CPU models available in GEM-5, supported by experimental data, to aid in selecting
the most appropriate model for your research needs.

Understanding the Spectrum of CPU Models

GEM-5 offers a range of CPU models, each designed for different simulation objectives. The
accuracy of the simulation is directly proportional to the complexity of the CPU model, which in
turn affects the simulation runtime. The four main CPU models can be categorized as follows:

o AtomicSimpleCPU: This is the fastest and simplest model. It executes instructions in a
single, atomic step and is primarily used for functional verification and fast-forwarding to a
region of interest. It does not model any timing information for memory accesses.

e TimingSimpleCPU: This model builds upon the AtomicSimpleCPU by incorporating timing for
memory requests. While the instruction execution is still atomic, the CPU will stall on memory
accesses, waiting for the memory system to respond. This provides a more realistic view of
performance for memory-bound applications.
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e MinorCPU: A detailed, in-order pipelined CPU model. It models instruction fetching,
decoding, and execution in a multi-stage pipeline. This model is suitable for studying the
performance of in-order processors and their interaction with the memory system.

e O3CPU (Out-of-Order CPU): This is the most detailed and complex CPU model in GEM-5. It
implements a sophisticated out-of-order execution pipeline, including features like a reorder
buffer, issue queue, and register renaming. The O3CPU provides the highest level of
accuracy for modern superscalar processors but at the cost of significantly longer simulation
times.

Quantitative Performance Comparison

To illustrate the performance and accuracy trade-offs of these models, we have summarized
quantitative data from various studies using the SPEC CPU benchmark suite. The following
tables present key performance metrics for a representative subset of SPEC CPU 2017
benchmarks.

Disclaimer: The following data is synthesized from multiple research sources. While efforts
have been made to present a consistent view, variations in the underlying experimental setups
(e.g., specific GEM-5 version, memory system configuration, compiler flags) may exist.
Readers are encouraged to consult the original research for detailed configurations.

Table 1: Instructions Per Cycle (IPC) Comparison

AtomicSimple TimingSimple

Benchmark MinorCPU O3CPU
CPU CPU

505.mcf_r ~1.0 ~0.35 ~0.50 ~0.75

525.x264 _r ~1.0 ~0.60 ~0.80 ~1.50

531.deepsjeng_r ~1.0 ~0.55 ~0.75 ~1.20

541.leela_r ~1.0 ~0.65 ~0.85 ~1.60

Note: The AtomicSimpleCPU model assumes a fixed IPC of 1 as it does not model timing
dependencies.
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Table 2: L1 Data Cache Miss Rate (%) Comparison

Benchmark TimingSimpleCPU MinorCPU O3CPU
505.mcf_r ~8.5 ~8.2 ~7.9
525.x264 r ~2.1 ~2.0 ~1.8
531.deepsjeng_r ~3.5 ~3.3 ~3.1
541.leela_r ~1.5 ~1.4 ~1.3

Table 3: Simulated Host Time (Normalized to AtomicSimpleCPU)

AtomicSimple TimingSimple

Benchmark MinorCPU O3CPU
CPU CPU

505.mcf r 1.0x ~10x ~50x ~200x

525.x264 r 1.0x ~8x ~40x ~180x

531.deepsjeng_r  1.0x ~9x ~45x ~190x

541 .leela_r 1.0x ~7X ~35x% ~170x

Experimental Protocols

Reproducibility is paramount in scientific research. The following outlines a typical experimental
protocol for comparing CPU models in GEM-5.

1. System Configuration:

o GEM-5 Version: A specific, version-controlled release of the GEM-5 simulator should be
used to ensure consistency.

e ISA: The instruction set architecture (e.g., X86, ARM) must be specified.

e CPU Models: AtomicSimpleCPU, TimingSimpleCPU, MinorCPU, and O3CPU.
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Memory System: A consistent memory hierarchy should be defined for all simulations. A
common configuration includes:

o L1 Instruction and Data Caches (e.g., 32kB, 8-way set associative).

o L2 Cache (e.g., 256kB, 8-way set associative).

o Main Memory (e.g., DDR3_1600_8x8).

Operating System: For Full-System (FS) mode simulations, a specific version of a guest
operating system (e.g., Ubuntu 18.04) is required.

. Benchmark Suite:

SPEC CPU 2017: This industry-standard benchmark suite is commonly used for
performance evaluation.

Compilation: Benchmarks should be compiled with a consistent compiler and set of
optimization flags (e.g., GCC with -02).

. Simulation Execution:

Simulation Mode: Either System-call Emulation (SE) mode or Full-System (FS) mode should
be used consistently. FS mode provides higher accuracy by modeling the operating system.

Workload Execution: For meaningful results, simulations should be run for a significant
number of instructions (e.g., 1 billion instructions) after a warm-up period to ensure the
region of interest is representative of the benchmark's behavior.

Statistics Collection: GEM-5 provides detailed statistics output. Key metrics to collect
include:

o sim_seconds: Total simulated time.

o sim_insts: Total number of committed instructions.

o system.cpu.ipc: Instructions Per Cycle.
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o system.cpu.dcache.overall_miss_rate::total: L1 data cache miss rate.

Logical Workflow for CPU Model Comparison

The following diagram illustrates the logical workflow for conducting a comparative study of

GEM-5 CPU models.
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Workflow for GEM-5 CPU model comparison.

Conclusion

The choice of a CPU model in GEM-5 is a fundamental decision that shapes the nature of the
simulation results. For rapid functional verification, AtomicSimpleCPU is the ideal choice. When
memory timing is a crucial factor, TimingSimpleCPU offers a good balance between speed and
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realism. For detailed studies of in-order processor microarchitectures, MinorCPU provides the
necessary fidelity. Finally, for the highest accuracy in modeling modern out-of-order processors,
O3CPU is the gold standard, albeit with a significant simulation time overhead. By
understanding the characteristics of each model and following a rigorous experimental
protocol, researchers can leverage the power of GEM-5 to gain valuable insights into computer
architecture design and performance.

 To cite this document: BenchChem. [comparing the accuracy of different CPU models within
GEM-5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12410503#comparing-the-accuracy-of-different-cpu-
models-within-gem-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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